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Compound of Interest

Compound Name: Kushenol N

Cat. No.: B15586932 Get Quote

For research, scientific, and drug development professionals, this document provides a

detailed guide for the preparation of a Kushenol N stock solution using dimethyl sulfoxide

(DMSO). Adherence to this protocol will support the accuracy and reproducibility of

experimental results.

Kushenol N, a prenylated flavonoid isolated from the roots of Sophora flavescens, has

garnered interest in the scientific community for its potential therapeutic properties, including

anti-allergic activities.[1][2] Proper preparation of stock solutions is a critical first step in

conducting reliable in vitro and in vivo studies. DMSO is a common solvent for dissolving

Kushenol N and other similar flavonoids for experimental use.[2]

Quantitative Data Summary
For ease of reference, the key quantitative data for Kushenol N are summarized in the table

below.
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Property Value Reference

Molecular Weight 454.51 g/mol [1]

CAS Number 102490-65-3 [1]

Solubility in DMSO Up to 40 mg/mL [1]

Powder Storage -20°C for up to 3 years

Solution Storage -80°C for up to 1 year [1]

Experimental Protocols
Materials and Equipment

Kushenol N powder

Anhydrous, sterile dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Optional: Water bath or sonicator

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Safety Precautions
While a specific Safety Data Sheet (SDS) for Kushenol N was not available, a related

compound, Kushenol E, is classified as not a hazardous substance or mixture. However, it is

crucial to handle all chemicals with care in a well-ventilated area, wearing appropriate PPE. It is

highly recommended to obtain and consult the specific SDS for Kushenol N from your supplier

before handling.
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Protocol for Preparing a 10 mM Kushenol N Stock
Solution
This protocol provides a method for preparing a 10 mM stock solution of Kushenol N in

DMSO. Calculations can be adjusted to achieve the desired concentration.

Determine the Required Mass of Kushenol N:

The molecular weight of Kushenol N is 454.51 g/mol .

To prepare 1 mL of a 10 mM solution, the required mass is calculated as follows:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 454.51 g/mol x 1000 mg/g = 4.5451 mg

Weigh out approximately 4.55 mg of Kushenol N powder using a calibrated analytical

balance.

Dissolving Kushenol N in DMSO:

Place the weighed Kushenol N powder into a sterile microcentrifuge tube or vial.

Add 1 mL of anhydrous, sterile DMSO to the tube.

Vortex the solution thoroughly for 1-2 minutes to facilitate dissolution.

Ensuring Complete Dissolution (Optional but Recommended):

Visually inspect the solution for any undissolved particles.

If particulates remain, gentle warming in a water bath (not exceeding 37°C) or brief

sonication can aid in complete dissolution. For similar flavonoids, ultrasonication may be

necessary to reach higher concentrations.

Sterilization (Optional):
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For cell culture applications, it may be necessary to sterile-filter the stock solution using a

0.22 µm syringe filter that is compatible with DMSO.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes in sterile microcentrifuge tubes.

Store the aliquots at -80°C for long-term storage (up to 1 year).[1]

Visualizing Experimental Workflows and Signaling
Pathways
Diagrams created using Graphviz (DOT language) are provided below to illustrate the

experimental workflow and a potential signaling pathway involving related Kushenol

compounds.
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Caption: Workflow for Preparing Kushenol N Stock Solution.
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Caption: Potential Signaling Pathways Modulated by Kushenol Compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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